![molecular formula C12H15Br3S3 B14333934 1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene CAS No. 110431-64-6](/img/no-structure.png)
1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene is an organic compound that features a benzene ring substituted with three 2-bromoethylsulfanyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene can be synthesized through a multi-step process involving the bromination of benzene derivatives followed by substitution reactions. One common method involves the bromination of 1,3,5-tris(mercaptoethyl)benzene using N-bromosuccinimide (NBS) in the presence of a radical initiator . The reaction typically occurs under mild conditions, such as room temperature, and yields the desired product with high purity.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the quality of the final product.
Chemical Reactions Analysis
Types of Reactions
1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene undergoes various chemical reactions, including:
Substitution Reactions: The bromine atoms can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction: The sulfanyl groups can be oxidized to sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex structures.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents (e.g., dimethylformamide) are commonly used.
Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid in solvents like dichloromethane.
Coupling Reactions: Palladium catalysts and bases like potassium carbonate in solvents such as toluene or dimethyl sulfoxide.
Major Products Formed
Substitution: Products include azidoethylsulfanyl or thiourethylsulfanyl derivatives.
Oxidation: Sulfoxides and sulfones.
Coupling: Complex aromatic compounds with extended conjugation.
Scientific Research Applications
1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene has several applications in scientific research:
Organic Synthesis: Used as a building block for synthesizing more complex molecules.
Materials Science: Employed in the fabrication of polymers and materials with specific properties, such as conductivity or porosity.
Medicinal Chemistry: Investigated for its potential as a precursor to biologically active compounds.
Catalysis: Utilized in the development of catalysts for various chemical reactions.
Mechanism of Action
The mechanism of action of 1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene involves its ability to undergo substitution and coupling reactions, which allows it to form new chemical bonds and structures. The molecular targets and pathways involved depend on the specific reactions and applications. For example, in coupling reactions, the compound acts as a substrate for palladium-catalyzed cross-coupling, forming new carbon-carbon bonds .
Comparison with Similar Compounds
1,3,5-Tris[(2-bromoethyl)sulfanyl]benzene can be compared with other similar compounds, such as:
1,3,5-Tris(bromomethyl)benzene: Similar structure but with bromomethyl groups instead of bromoethylsulfanyl groups.
1,3,5-Tris(mercaptoethyl)benzene: Contains mercaptoethyl groups instead of bromoethylsulfanyl groups.
1,3,5-Tris(azidoethyl)sulfanylbenzene: Contains azidoethyl groups instead of bromoethylsulfanyl groups.
Properties
110431-64-6 | |
Molecular Formula |
C12H15Br3S3 |
Molecular Weight |
495.2 g/mol |
IUPAC Name |
1,3,5-tris(2-bromoethylsulfanyl)benzene |
InChI |
InChI=1S/C12H15Br3S3/c13-1-4-16-10-7-11(17-5-2-14)9-12(8-10)18-6-3-15/h7-9H,1-6H2 |
InChI Key |
ADJVCDILEFRBGK-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C=C1SCCBr)SCCBr)SCCBr |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.